Cas no 20049-17-6 (2-Butenoic acid, 2-cyano-, (2E)-)

• Product Name: 2-Butenoic acid, 2-cyano-, (2E)-
• CAS No: 20049-17-6
• MF: C₅H₅NO₂
• MW: 111.098701238632
• CID: 1391799
• PubChem ID: 53437020
• Update Time: 2025-04-20

2-Butenoic acid, 2-cyano-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-cyano-, (2E)-
• 759-72-8
• 2-cyanobut-2-enoic acid
• (E)-2-cyanobut-2-enoic acid
• 2-Cyano-2-butenoic acid
• 20049-17-6

• Inchi： 1S/C5H5NO2/c1-2-4(3-6)5(7)8/h2H,1H3,(H,7,8)
• InChI Key： SAADORAEBXDJQA-UHFFFAOYSA-N
• SMILES： OC(C(C#N)=CC)=O

Computed Properties

• Exact Mass: 111.03205
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09